Cas no 1261565-96-1 (5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261565-96-1
• MF: C₁₇H₁₅F₃O₃
• MW: 324.294415712357
• CID: 4991112
• Update Time: 2025-07-27

5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C17H15F3O3/c1-3-23-16(21)13-9-8-11(22-2)10-14(13)12-6-4-5-7-15(12)17(18,19)20/h4-10H,3H2,1-2H3
• InChI Key： BQJUOBYKGGSMIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=CC=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

Introduction to 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261565-96-1)

5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester, identified by the CAS number 1261565-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both methoxy and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The biphenyl core is a privileged structure in drug discovery, frequently encountered in approved drugs due to its ability to facilitate favorable interactions with biological targets. The 5-methoxy group introduces a hydrophilic character, enhancing solubility and potential binding affinity, while the trifluoromethyl group, characterized by its electron-withdrawing inductive effect, can modulate reactivity and metabolic stability. These features collectively contribute to the compound's potential as a building block in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds, driven by their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of trifluoromethyl groups into drug candidates has been particularly noteworthy, as they often enhance binding affinity and metabolic resistance. For instance, studies have demonstrated that trifluoromethylated biphenyl derivatives exhibit promising activity against various enzymatic targets, including kinases and proteases, which are pivotal in cancer and inflammatory diseases.

Moreover, the 5-methoxy substituent plays a crucial role in fine-tuning the pharmacological properties of biphenyl-based molecules. This group has been shown to influence both lipophilicity and polar surface area, parameters that are critical for optimizing drug-like characteristics. The ethyl ester moiety at the carboxylic acid position further contributes to the compound's flexibility, allowing for modifications at this site to explore different pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of biphenyl derivatives like 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester. Molecular docking studies have identified this compound as a potential inhibitor of several protein targets implicated in neurological disorders. The unique combination of substituents is predicted to interact favorably with active sites, leading to potent and selective binding.

The synthesis of 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cross-coupling reactions to establish the biphenyl core, followed by functional group transformations to introduce the methoxy and trifluoromethyl groups. The final step often involves esterification to yield the ethyl ester derivative. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

The compound's physicochemical properties make it an attractive candidate for further investigation. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for preclinical studies. Preliminary data suggest that 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester exhibits good stability under ambient conditions but may require specialized storage if long-term stability is desired.

In conclusion, 5-Methoxy-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261565-96-1) represents a promising lead compound in pharmaceutical research. Its unique structural features and predicted biological activities position it as a valuable asset for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the discovery of next-generation medicines.